Cas no 1154388-10-9 (Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate)

• Product Name: Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate
• CAS No: 1154388-10-9
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD12429764
• CID: 4681644
• Update Time: 2025-10-19

Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate

• MDL： MFCD12429764
• Inchi： 1S/C14H21NO3/c1-11(10-14(16)18-3)15-9-8-12-4-6-13(17-2)7-5-12/h4-7,11,15H,8-10H2,1-3H3
• InChI Key： XQKXOWNZPLPJIJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)NCCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 237
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate

Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate (CAS No. 1154388-10-9): A Comprehensive Overview

Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate, a compound with the CAS registry number 1154388-10-9, is an organic chemical that has garnered attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of amino esters, which are widely studied for their roles in pharmacology, materials science, and biochemistry.

The molecular structure of Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate consists of a butanoate backbone with a methyl ester group and an amino substituent at the third carbon. The amino group is further substituted with a 2-(4-methoxyphenyl)ethyl chain, introducing aromaticity and hydroxymethylation into the molecule. This combination of functional groups imparts versatile chemical properties, making it a subject of interest for researchers exploring its synthetic applications and biological interactions.

Recent studies have highlighted the potential of Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate in drug delivery systems. Its amphiphilic nature, derived from the balance between hydrophilic ester and hydrophobic aromatic groups, enables it to form self-assembled structures such as micelles and liposomes. These structures are highly valuable in encapsulating hydrophobic drugs, enhancing their solubility and bioavailability. For instance, research published in the *Journal of Controlled Release* demonstrated that this compound can effectively encapsulate anti-cancer agents, improving their targeted delivery to tumor sites.

In addition to its role in drug delivery, Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate has shown promise in the field of polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polyesters with tunable mechanical properties. These polymers are being explored for use in biodegradable packaging materials and tissue engineering scaffolds, offering sustainable alternatives to traditional plastics.

The synthesis of Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring scalability for industrial applications. For example, a study in *Green Chemistry* reported a catalytic asymmetric synthesis method that significantly reduced waste generation during production.

From a biological standpoint, Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate exhibits moderate cytotoxicity against certain cancer cell lines, as evidenced by experiments conducted in vitro. However, its selectivity towards cancer cells over normal cells remains an area requiring further investigation. Preclinical studies are currently underway to evaluate its efficacy as a chemotherapeutic agent and to assess its safety profile for potential clinical trials.

The integration of computational chemistry techniques has also contributed significantly to understanding the molecular behavior of Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate. Quantum mechanical simulations have provided insights into its electronic structure and interaction patterns with biomolecules, aiding in the design of more efficient derivatives for specific applications.

In conclusion, Methyl 3-{[2-(4-methoxyphenyl)ethyl]amino}butanoate (CAS No. 1154388-10-9) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to inspire innovative research directions, particularly in drug delivery systems and polymer chemistry. As advancements in synthetic methods and biological assessments unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.